[(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate
Overview
Description
The compound “[(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate” is also known as Saxitoxin dihydrochloride . It is an organic heterotricyclic compound and has a role as a marine metabolite .
Molecular Structure Analysis
The molecular formula of this compound is C10H17N7O5 . The compound has a complex structure with multiple functional groups, including amino, hydroxy, imino, and carbamate groups .
Physical And Chemical Properties Analysis
The molecular weight of this compound is 315.29 g/mol . It has a complexity of 498 and a topological polar surface area of 185 Ų . The compound has 7 hydrogen bond donors and 8 hydrogen bond acceptors .
Scientific Research Applications
Antitumor Agent Development
A significant application of compounds related to [(3aS,4R,10aS)-2-amino-5,10,10-trihydroxy-6-imino-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate is in the development of antitumor agents. For instance, a compound synthesized as a potent dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) has shown promise in inhibiting tumor cell growth. Its design involved the synthesis of a pyrrolo[2,3-d]pyrimidine ring, demonstrating effectiveness against various tumor cell lines in vitro (Gangjee et al., 2000).
Synthesis of Novel Heterocycles
Another application lies in the synthesis of new heterocyclic compounds. A study described the synthesis of 5,6,7,8-tetrahydropyrido[2,1-b]purin-10-one, which involves a related compound. This area of research is essential for developing new chemical entities with potential pharmaceutical applications (Kuroda & Suzuki, 1993).
Exploration of Chemical Properties
In addition to pharmaceutical applications, these compounds are used to explore chemical properties and reactions. For example, research into the synthesis of 4-amino-5-benzoyl-1-benzyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)-1H-pyrrole-3-carbonitrile helped understand the properties of related pyrrolo-pyrimidine compounds (Petrova et al., 2023).
Antimicrobial and Antiprotozoal Activity
Some derivatives of these compounds have shown antimicrobial and antiprotozoal activities. A study on 2-substituted N-methoxy-9-methyl-9H-purin-6-amines, similar in structure, revealed variations in their biological activities. This suggests potential applications in developing new antimicrobial and antiprotozoal drugs (Roggen et al., 2011).
Mechanism of Action
Target of Action
It is classified as a marine metabolite , which suggests that it may interact with a variety of biological targets in marine organisms.
Biochemical Pathways
As a marine metabolite , it could potentially influence a variety of biochemical processes in marine organisms.
Result of Action
Given its classification as a marine metabolite , it may have diverse effects on the molecular and cellular functions of marine organisms.
properties
IUPAC Name |
[(3aS,4R,10aS)-2,6-diamino-10,10-dihydroxy-5-oxido-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-5-ium-4-yl]methyl carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N7O5/c11-6-14-5-4(3-22-8(13)18)17(21)7(12)16-2-1-9(19,20)10(5,16)15-6/h4-5,19-20H,1-3,12H2,(H2,13,18)(H3,11,14,15)/t4-,5-,10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBWULCNJOJRQBM-HGRQIUPRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=[N+](C(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN2C(=[N+]([C@H]([C@H]3[C@]2(C1(O)O)NC(=N3)N)COC(=O)N)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N7O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Unii-6yrl8bwd9H |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.